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Compound of Interest

Compound Name: Octacosane-d58

Cat. No.: B097361

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of Octacosane-d58. The following procedural guidance is designed to ensure the
integrity of the product and the safety of laboratory personnel.

Personal Protective Equipment (PPE)

While Octacosane-d58 is not classified as a hazardous substance, adherence to standard
laboratory safety protocols is essential to prevent potential contamination and maintain the
isotopic purity of the compound.

PPE Category Item Rationale

Prevents direct skin contact
Hand Protection Nitrile gloves and potential contamination of

the product.

_ Protects eyes from potential
Eye Protection Safety glasses or goggles

dust particles during handling.

. Prevents contamination of
Body Protection Laboratory coat

personal clothing.

Operational Plan: Handling and Storage
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The primary consideration when handling deuterated compounds is the prevention of isotopic
exchange with atmospheric moisture.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or breach of seal.

o Storage Conditions: Store the product at room temperature in a dry, well-ventilated area. A
desiccator or a glove box with a controlled low-humidity atmosphere is recommended for
long-term storage to maintain isotopic purity.

o Container Integrity: Keep the container tightly closed when not in use.

Weighing and Aliquoting

e Environment: Whenever possible, handle the compound in an inert atmosphere, such as a
nitrogen-filled glove box, to minimize exposure to moisture.

e Procedure:

o

Allow the container to reach ambient temperature before opening to prevent condensation.

o

Use clean, dry spatulas and weighing instruments.

[¢]

To avoid creating dust, handle the solid powder gently.

[¢]

Promptly and securely seal the container after dispensing the desired amount.

Disposal Plan

As a non-hazardous substance, Octacosane-d58 can be disposed of through standard
laboratory waste procedures.

Waste Characterization
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Waste Stream Classification Disposal Method
) Non-hazardous chemical
Solid Octacosane-d58 Waste See below
waste
Contaminated Labware (e.g., _
Non-hazardous solid waste See below

weigh boats, pipette tips)

Disposal Procedure

e Solid Waste:

o Collect waste Octacosane-d58 and any contaminated disposable materials (e.g.,
weighing paper, gloves) in a designated, sealed waste container.

o Clearly label the container as "Non-hazardous waste: Octacosane-d58".

o Dispose of the sealed container in the regular laboratory solid waste stream.[1]
o Empty Containers:

o Once the container is empty, deface the label to prevent misuse.

o Dispose of the empty container in the regular laboratory solid waste.[1]

Note: While Octacosane-d58 is considered non-hazardous, it is always best practice to consult
your institution's Environmental Health and Safety (EHS) department for specific disposal

guidelines.

Experimental Workflow
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Caption: Workflow for handling and disposal of Octacosane-d58.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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